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Compound of Interest

Compound Name: PROTAC MDM2 Degrader-1

Cat. No.: B2777283 Get Quote

This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with PROTAC MDM2 Degrader-1. The

following procedural guidance is intended to ensure safe laboratory practices and proper

logistical management of this compound.

Immediate Safety and Handling Precautions
PROTAC MDM2 Degrader-1 is a complex bifunctional molecule designed for targeted protein

degradation.[1][2] While a specific Safety Data Sheet (SDS) for this compound is not publicly

available, the following guidelines are based on information for structurally related PROTACs

and general best practices for handling potent chemical compounds.[3][4]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Respiratory Protection: In case of dust formation or handling of the powder outside of a

ventilated enclosure, use a certified particulate respirator.

Engineering Controls:
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Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Physicochemical and Storage Data
The following table summarizes the known quantitative data for PROTAC MDM2 Degrader-1.

Property Value Source

Molecular Formula C74H84Cl4N10O13 [5]

Molecular Weight 1463.33 g/mol [5][6]

CAS Number 2249944-98-5 [1][5][6]

Appearance White to off-white solid powder [5]

Storage (Powder) -20°C for 3 years [5]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month (store

under nitrogen)

[1]

Solubility
≥ 0.62 mg/mL in 10% DMSO +

90% Corn Oil
[5]
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Experimental Protocols
Preparation of Stock Solutions
For detailed experimental use, stock solutions should be prepared as follows. To enhance

solubility, it is recommended to warm the solution to 37°C and use sonication.[2]

Solvent Selection: Based on experimental requirements, select an appropriate solvent.

Dimethyl sulfoxide (DMSO) is a common choice for initial stock solutions.

Calculation: Determine the required mass of PROTAC MDM2 Degrader-1 to achieve the

desired stock concentration.

Dissolution:

Weigh the required amount of the compound in a sterile, appropriate container.

Add the calculated volume of solvent.

Vortex and/or sonicate the mixture until the solid is completely dissolved. Gentle warming

to 37°C can aid dissolution.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C or -20°C as indicated in the table above.[1][2]

Disposal Plan
All waste containing PROTAC MDM2 Degrader-1 should be treated as hazardous chemical

waste.

Solid Waste:

Collect all contaminated solid materials (e.g., pipette tips, tubes, gloves) in a designated,

sealed hazardous waste container.

Liquid Waste:

Collect all solutions containing the compound in a clearly labeled, sealed hazardous waste

container.
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Do not dispose of this chemical down the drain.

Decontamination:

Wipe down all surfaces and equipment that have come into contact with the compound

using an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as

hazardous waste.

Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety office, following all local, state, and federal regulations.

Signaling Pathway and Experimental Workflow
Mechanism of Action: MDM2 Degradation
PROTAC MDM2 Degrader-1 is a bifunctional molecule that induces the degradation of the

MDM2 protein.[1] One end of the PROTAC binds to the MDM2 protein, while the other end

recruits an E3 ubiquitin ligase. This induced proximity facilitates the ubiquitination of MDM2,

marking it for degradation by the proteasome. The degradation of MDM2 leads to an increase

in the levels of the p53 tumor suppressor protein, which can then activate downstream

pathways leading to cell cycle arrest and apoptosis.[1]
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Caption: Mechanism of PROTAC MDM2 Degrader-1 leading to p53 stabilization.
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Experimental Workflow for Handling and Use
The following diagram outlines a typical workflow for handling and using PROTAC MDM2
Degrader-1 in a research setting.

Start Receive & Log
Compound

Store at -20°C
(Powder)

Prepare Stock Solution
(in Fume Hood)

Store Aliquots
at -80°C

Perform Experiment
(e.g., Cell Treatment)

Data Analysis

Collect Waste
(Solid & Liquid)

End

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Standard operational workflow for PROTAC MDM2 Degrader-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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